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Compound of Interest

Compound Name: (S)-Ceralasertib

Cat. No.: B2849286 Get Quote

Essential Safety and Handling Guide for (S)-
Ceralasertib
(S)-Ceralasertib, an orally active and bioavailable inhibitor of ATR kinase, is a potent

compound requiring careful handling in a laboratory setting to ensure the safety of research

professionals.[1][2] This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to support researchers, scientists, and drug

development professionals.

Hazard Identification and Safety Precautions
While some suppliers classify (S)-Ceralasertib as not a hazardous substance or mixture, it is

prudent to handle it as a potentially hazardous compound until more comprehensive safety

information is available.[3][4] It is an inhibitor of the serine/threonine protein kinase ataxia

telangiectasia and Rad3-related (ATR) protein, a key regulator of the DNA damage response.

[5][6]

General Handling Advice:

Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

Wash hands thoroughly after handling.[3]

Avoid the formation of dust and aerosols.[7]
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Use only in areas with appropriate exhaust ventilation.[7]

An accessible safety shower and eye wash station should be readily available.[7]

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for handling (S)-Ceralasertib powder and solutions.

Task Required Personal Protective Equipment

Handling Solid Compound (Weighing,

Aliquoting)

Double chemotherapy-tested gloves, disposable

gown, safety glasses with side shields, and an

N95 respirator.

Preparing Solutions

Double chemotherapy-tested gloves, disposable

gown, and safety glasses with side shields.

Work should be conducted in a chemical fume

hood.

Administering to Animals
Double chemotherapy-tested gloves, disposable

gown, and safety glasses with side shields.

Handling Waste
Double chemotherapy-tested gloves, disposable

gown, and safety glasses with side shields.

Note: For all tasks, it is recommended to wear two pairs of chemotherapy-tested gloves.[8]

Experimental Protocols: Preparation of Stock Solutions
(S)-Ceralasertib is typically supplied as a crystalline solid.[3] Stock solutions can be prepared

as follows:

Materials:

(S)-Ceralasertib solid

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

Bring the vial of solid (S)-Ceralasertib to room temperature before opening.

In a chemical fume hood, weigh the desired amount of the compound.

Add the appropriate volume of DMSO to achieve the desired stock concentration. (S)-
Ceralasertib is soluble in DMSO at concentrations of 25 mg/mL or 50 mg/mL.[9]

Vortex or sonicate the solution to ensure complete dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store stock solutions at -20°C for long-term storage.[3]

Operational Workflow for Handling (S)-Ceralasertib
The following diagram outlines the standard operational workflow for handling (S)-Ceralasertib
in a research laboratory, from receiving to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2849286#personal-protective-equipment-for-
handling-s-ceralasertib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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